6-(4-Trifluoromethyl-benzylamino)-pyridine-3-carbaldehyde

• Molecular Formula: C14H11F3N2O
• Molecular Weight: 280.24 g/mol
• IUPAC Name: 6-[[4-(trifluoromethyl)phenyl]methylamino]pyridine-3-carbaldehyde
• InChI: InChI=1S/C14H11F3N2O/c15-14(16,17)12-4-1-10(2-5-12)7-18-13-6-3-11(9-20)8-19-13/h1-6,8-9H,7H2,(H,18,19)
• InChI Key: PKMBZPZLOKXNRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC=C(C=C2)C=O)C(F)(F)F

Description

6-(4-Trifluoromethyl-benzylamino)-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C14H11F3N2O and its molecular weight is 280.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-bromo-pyridin-2-yl)-(4-trifluoromethyl-benzyl)-amine (17, 3.55 g, 0.0107 mol, commercially available, or prepared as described in Example 10) in tetrahydrofuran (150 mL) was added tert-butyllithium (13.2 mL, 1.70M in pentane, 0.0224 mol) slowly under an atmosphere of nitrogen at −78° C. over 10 minutes. The reaction mixture was stirred at −78° C. for 90 minutes. N,N-Dimethylformamide (2.2 mL, 0.028 mol) was added slowly into the reaction mixture. The reaction mixture was stirred at −78° C. for 2 hours, then allowed to warm to room temperature. After stirring at room temperature for 2 hours, the reaction mixture was poured into ice water and extracted with ethyl acetate. The organic phase was washed with saturated sodium bicarbonate, brine, and dried over magnesium sulfate. After removal of solvent, the residue was purified by silica gel column chromatography eluting with ethyl acetate in hexane to provide the compound as a light yellow solid (18, 1.67 g, 56%).